3-((4-Chlorobenzyl)sulfanyl)-5-(((4-chlorobenzyl)sulfanyl)methyl)-4-ethyl-4H-1,2,4-triazole

• IUPAC Name: 3-[(4-chlorophenyl)methylsulfanyl]-5-[(4-chlorophenyl)methylsulfanylmethyl]-4-ethyl-1,2,4-triazole
• InChI: InChI=1S/C19H19Cl2N3S2/c1-2-24-18(13-25-11-14-3-7-16(20)8-4-14)22-23-19(24)26-12-15-5-9-17(21)10-6-15/h3-10H,2,11-13H2,1H3
• InChI Key: FWQOQYYAVFNLNI-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC2=CC=C(C=C2)Cl)CSCC3=CC=C(C=C3)Cl
• Molecular Formula: C19H19Cl2N3S2
• Molecular Weight: 424.4 g/mol

Description

The compound “3-((4-Chlorobenzyl)sulfanyl)-5-(((4-chlorobenzyl)sulfanyl)methyl)-4-ethyl-4H-1,2,4-triazole” is a complex organic molecule. It contains a 1,2,4-triazole ring, which is a type of heterocyclic compound. The triazole ring is substituted with ethyl, (4-chlorobenzyl)sulfanyl, and (4-chlorobenzyl)sulfanylmethyl groups.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of a 4-chlorobenzyl halide with a sulfur nucleophile to form the (4-chlorobenzyl)sulfanyl group. The triazole ring could be formed through a variety of methods, including the reaction of hydrazine with a suitable nitrile.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The 1,2,4-triazole ring is a five-membered ring containing two nitrogen atoms and three carbon atoms. The (4-chlorobenzyl)sulfanyl groups are aromatic rings attached to a sulfur atom.

Chemical Reactions Analysis

The chemical reactions of this compound would likely be influenced by the presence of the 1,2,4-triazole ring and the (4-chlorobenzyl)sulfanyl groups. The triazole ring can participate in a variety of reactions, including nucleophilic substitutions and ring-opening reactions. The (4-chlorobenzyl)sulfanyl groups could also undergo a variety of reactions, including oxidation and substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the 1,2,4-triazole ring could contribute to its polarity and potentially its ability to form hydrogen bonds. The (4-chlorobenzyl)sulfanyl groups could influence its lipophilicity and reactivity.

Scientific Research Applications

Sigma-Aldrich: 7-(4-CHLOROBENZYL)-8-[(2-CHLORO-6-FLUOROBENZYL)SULFANYL]-1,3-DIMETHYL-3,7-DIHYDRO-1H-PURINE-2,6-DIONESigma-Aldrich: 7-(4-CHLOROBENZYL)-8-[(4-CHLOROBENZYL)SULFANYL]-1,3-DIMETHYL-3,7-DIHYDRO-1H-PURINE-2,6-DIONESanta Cruz Biotechnology: 3-[(4-Chlorobenzyl)sulfanyl]-2-thiophenecarboxylic acid

Safety And Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical, appropriate safety precautions should be taken when handling it to avoid exposure.

Future Directions

The future research directions for this compound could include further investigation into its synthesis, properties, and potential applications. Given the biological activity of many triazole derivatives, it could be of interest in the development of new pharmaceuticals.